Cas no 2172194-87-3 (5,5-Dimethylhexane-2-sulfonyl fluoride)

• Product Name: 5,5-Dimethylhexane-2-sulfonyl fluoride
• CAS No: 2172194-87-3
• MF: C₈H₁₇FO₂S
• MW: 196.282785177231
• CID: 5791201
• PubChem ID: 165522401
• Update Time: 2025-06-09

5,5-Dimethylhexane-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethylhexane-2-sulfonyl fluoride
• EN300-1450710
• 2172194-87-3
• 5,5-Dimethylhexane-2-sulfonyl fluoride

• Inchi： 1S/C8H17FO2S/c1-7(12(9,10)11)5-6-8(2,3)4/h7H,5-6H2,1-4H3
• InChI Key： HFZVVBIZDINEJI-UHFFFAOYSA-N
• SMILES： S(C(C)CCC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 196.09332912g/mol
• Monoisotopic Mass: 196.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 5,5-Dimethylhexane-2-sulfonyl fluoride

Comprehensive Overview of 5,5-Dimethylhexane-2-sulfonyl fluoride (CAS No. 2172194-87-3)

5,5-Dimethylhexane-2-sulfonyl fluoride (CAS No. 2172194-87-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, characterized by its fluorosulfonyl group and branched alkyl chain, is increasingly being explored for its utility in organic synthesis, medicinal chemistry, and material science. Researchers and industry professionals are particularly interested in its reactivity and stability, which make it a valuable intermediate in the development of novel compounds.

The growing interest in sulfonyl fluorides like 5,5-Dimethylhexane-2-sulfonyl fluoride can be attributed to their role in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. These reactions, popularized by Nobel laureate K. Barry Sharpless, have revolutionized the way chemists approach molecular assembly. The compound's ability to participate in selective and efficient bond-forming reactions makes it a hot topic in drug discovery and bioconjugation. As the demand for highly functionalized intermediates rises, this compound is poised to play a pivotal role in advancing synthetic methodologies.

One of the most frequently asked questions about 5,5-Dimethylhexane-2-sulfonyl fluoride revolves around its synthesis and purification. The compound is typically prepared through the reaction of 5,5-dimethylhexane-2-thiol with fluorine sources, followed by oxidation to introduce the sulfonyl group. Its purity is critical for applications in pharmaceutical research, where even trace impurities can affect reaction outcomes. Advanced techniques such as HPLC and NMR spectroscopy are often employed to ensure its quality, making it a subject of interest for analytical chemists.

Another area of focus is the compound's potential in proteomics and chemical biology. Sulfonyl fluorides are known for their ability to modify proteins selectively, making them useful tools for studying enzyme mechanisms and identifying bioactive molecules. 5,5-Dimethylhexane-2-sulfonyl fluoride, with its hydrophobic alkyl chain, offers unique advantages in probing membrane-associated proteins, a topic of high relevance in cancer research and neurodegenerative diseases. This has led to a surge in searches for "sulfonyl fluoride probes" and "protein labeling reagents."

From an industrial perspective, the compound's stability under various conditions makes it suitable for scale-up production. Manufacturers are increasingly optimizing processes to meet the demand from contract research organizations (CROs) and academic laboratories. Questions about "bulk suppliers of 5,5-Dimethylhexane-2-sulfonyl fluoride" and "custom synthesis services" are common, reflecting the compound's commercial viability. Its compatibility with green chemistry principles—such as reduced waste and energy efficiency—further enhances its appeal in sustainable chemical development.

In summary, 5,5-Dimethylhexane-2-sulfonyl fluoride (CAS No. 2172194-87-3) is a versatile and highly functional compound with broad applications in modern chemistry. Its relevance to cutting-edge research areas like click chemistry, drug discovery, and proteomics ensures its continued prominence in scientific literature and industrial workflows. As advancements in synthetic and analytical techniques progress, this compound is expected to remain a key player in the development of next-generation chemical tools and therapeutics.